1-Amino-3-(hydroxymethyl)cyclobutane-1-carboxylic acid
Overview
Description
1-Amino-3-(hydroxymethyl)cyclobutane-1-carboxylic acid is a chemical compound with the molecular formula C6H11NO3 and a molecular weight of 145.16 . It is a white to yellow solid and is used in various scientific research applications.
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H11NO3/c7-6(5(9)10)1-4(2-6)3-8/h4,8H,1-3,7H2,(H,9,10) . This indicates that the compound has a cyclobutane ring with an amino group and a carboxylic acid group attached to the same carbon atom, and a hydroxymethyl group attached to a different carbon atom in the ring.Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 145.16 . The compound should be stored at room temperature .Scientific Research Applications
Cyclobutane-Containing Alkaloids
The cyclobutane moiety found in this compound is a key feature of various natural products. For instance, some alkaloids incorporate cyclobutane rings, leading to intriguing biological activities. Researchers investigate the role of 1-Amino-3-(hydroxymethyl)cyclobutane-1-carboxylic acid derivatives in the biosynthesis of these alkaloids .
Photochemical Reactions and Photocatalysis
The hydroxymethyl group in this compound makes it an interesting candidate for photochemical reactions. Researchers explore its behavior under UV light, studying its reactivity and potential applications in photocatalysis. The cyclobutane ring may undergo [2 + 2] cyclodimerization, leading to dimeric products with unique properties .
Enzyme Inhibition Studies
Researchers explore the inhibitory effects of 1-Amino-3-(hydroxymethyl)cyclobutane-1-carboxylic acid derivatives on specific enzymes. By understanding their interactions with enzyme active sites, they gain insights into potential therapeutic applications. For example, inhibition of specific proteases or kinases could lead to novel drug targets.
Safety And Hazards
properties
IUPAC Name |
1-amino-3-(hydroxymethyl)cyclobutane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3/c7-6(5(9)10)1-4(2-6)3-8/h4,8H,1-3,7H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URCBHRLIPUAWTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(C(=O)O)N)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Amino-3-(hydroxymethyl)cyclobutane-1-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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